![molecular formula C6H12N2O B1380793 5-Amino-6-methylpiperidin-2-one CAS No. 1521412-60-1](/img/structure/B1380793.png)
5-Amino-6-methylpiperidin-2-one
Overview
Description
5-Amino-6-methylpiperidin-2-one is a heterocyclic compound. It belongs to the class of piperidone derivatives and is structurally related to a number of important biologically active compounds, including amino acid derivatives, antipsychotic agents, and various plant alkaloids. It has a molecular weight of 128.17 .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H12N2O/c1-4-5(7)2-3-6(9)8-4/h4-5H,2-3,7H2,1H3,(H,8,9)
. This indicates that the molecule consists of 6 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not mentioned in the search results.Scientific Research Applications
1. Synthesis and Anti-amnesiant Potential
Leflemme et al. (2005) discussed the synthesis of 2-Aryl-6-methyl-1,2-dihydro-1H-pyridin-4-ones and 2-Aryl-6-methylpiperidin-4-ols, potential anti-amnesiant agents. Their study revisited the synthesis of these compounds, using sulfinimine chemistry to prepare a key intermediate β-(6-chloronicotinic)-β-amino ester. They also investigated in vivo spontaneous working memory activity of these compounds in mice, with one derivative showing notable effectiveness in this model (Leflemme et al., 2005).
2. Molecular Structure Analysis and Antioxidant Activity
Yılmaz et al. (2020) explored the structure of a novel phthalide derivative, 3-((5-methylpyridin-2-yl) amino) isobenzofuran-1(3H)-one, both experimentally and theoretically. This involved X-ray diffraction, IR spectroscopy, and quantum chemical computations. The study also examined electronic and thermodynamic properties, molecular electrostatic potential, and antioxidant activities, including DNA binding affinity (Yılmaz et al., 2020).
3. Electrocatalytic Carboxylation
Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, achieving 6-aminonicotinic acid with 75% yield and 100% selectivity. This novel procedure avoided the use of volatile and toxic solvents and catalysts, making it a significant advancement in this field (Feng et al., 2010).
4. Binding Mechanism with Human Serum Albumin
Yadav et al. (2018) studied the molecular binding mechanism of 5-hydroxy-1-methylpiperidin-2-one with human serum albumin. They explored the compound's role in various diseases and its interaction with plasma proteins, which is crucial for understanding drug bioavailability and pharmacokinetics (Yadav et al., 2018).
5. Synthesis and Bioactive Beta-turn Mimetics
Weber et al. (2000) synthesized lactam-bridged beta- and gamma-amino acid equivalents from aspartic acid, leading to 4- and 5-aminopiperidin-2-ones. They investigated these compounds' ability to induce reverse-turn structures, potentially useful in medicinal chemistry as lactam-bridged analogs of dopamine receptor-modulating peptides (Weber et al., 2000).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
5-amino-6-methylpiperidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-4-5(7)2-3-6(9)8-4/h4-5H,2-3,7H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEZYMIDVESAFOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCC(=O)N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1521412-60-1 | |
Record name | 5-amino-6-methylpiperidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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